ethyl [bis(2-methylphenyl)phosphoryl]acetate

• IUPAC Name: ethyl 2-bis(2-methylphenyl)phosphorylacetate
• InChI: InChI=1S/C18H21O3P/c1-4-21-18(19)13-22(20,16-11-7-5-9-14(16)2)17-12-8-6-10-15(17)3/h5-12H,4,13H2,1-3H3
• InChI Key: IURIAEKRWISAFV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CP(=O)(C1=CC=CC=C1C)C2=CC=CC=C2C
• Molecular Formula: C18H21O3P
• Molecular Weight: 316.3 g/mol

Description

Ethyl [bis(2-methylphenyl)phosphoryl]acetate, also known as EMPA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. EMPA is a phosphonate ester that has been synthesized through various methods and has been shown to have unique biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of ethyl [bis(2-methylphenyl)phosphoryl]acetate involves the inhibition of cholinesterase enzymes, specifically acetylcholinesterase and butyrylcholinesterase. This compound binds to the active site of these enzymes, preventing the breakdown of acetylcholine and leading to an increase in its concentration in the synaptic cleft. This increase in acetylcholine has been shown to improve cognitive function and memory in animal models.
Biochemical and physiological effects:
In addition to its effects on cholinesterase enzymes, this compound has been shown to have other biochemical and physiological effects. This compound has been shown to have antioxidant properties, as well as anti-inflammatory and analgesic effects. This compound has also been shown to have potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

Ethyl [bis(2-methylphenyl)phosphoryl]acetate has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to have high yields. This compound is also stable under a wide range of conditions, making it suitable for use in a variety of experiments. However, this compound has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on ethyl [bis(2-methylphenyl)phosphoryl]acetate. One area of focus is the development of new synthesis methods that can produce this compound more efficiently and with fewer byproducts. Another area of focus is the development of new applications for this compound, particularly in the treatment of neurological disorders and cancer. Finally, further studies are needed to determine the safety and efficacy of this compound in humans, including studies on its pharmacokinetics and pharmacodynamics.

Synthesis Methods

Ethyl [bis(2-methylphenyl)phosphoryl]acetate can be synthesized through various methods, including the reaction of ethyl chloroacetate with bis(2-methylphenyl)phosphine oxide in the presence of a base, or the reaction of ethyl chloroacetate with bis(2-methylphenyl)phosphonous dichloride in the presence of a base. Both methods have been shown to produce high yields of this compound.

Scientific Research Applications

Ethyl [bis(2-methylphenyl)phosphoryl]acetate has been shown to have potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its potential to inhibit the activity of cholinesterase enzymes, which are involved in the breakdown of the neurotransmitter acetylcholine. This inhibition has been shown to have potential therapeutic applications in the treatment of Alzheimer's disease and other neurological disorders.